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Compound of Interest

Compound Name: PF 05089771 tosylate

Cat. No.: B560333

For immediate reference, proper disposal of PF-05089771 tosylate, a potent and selective
Nav1.7 inhibitor, must adhere to strict laboratory safety protocols and local regulations. This
involves handling the compound as hazardous chemical waste and ensuring its complete
degradation or secure containment.

Researchers and laboratory personnel must consult their institution's specific safety guidelines
and the manufacturer's Safety Data Sheet (SDS) before handling or disposing of this
compound. The following procedures are based on general best practices for hazardous
chemical waste disposal and should be adapted to meet local and institutional requirements.

Disposal Procedures

Proper disposal of PF-05089771 tosylate is critical to ensure personnel safety and
environmental protection. The following step-by-step process outlines the recommended
procedure for the disposal of this compound.

Step 1: Personal Protective Equipment (PPE) Before handling PF-05089771 tosylate, ensure
appropriate PPE is worn, including:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat
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Step 2: Waste Segregation

e Solid Waste: Collect any solid PF-05089771 tosylate, contaminated materials (e.g., weighing
paper, pipette tips), and spill cleanup materials in a dedicated, clearly labeled hazardous
waste container. The container should be made of a material compatible with the chemical.

e Liquid Waste: Solutions containing PF-05089771 tosylate should be collected in a separate,
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's waste management plan.

Step 3: Container Labeling All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "PF-05089771 tosylate"

The concentration and quantity of the waste

The date of accumulation

The primary hazard(s) (e.g., "Toxic," "Harmful if swallowed")

Step 4: Storage Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area. The storage area should be away from heat sources and incompatible
materials.

Step 5: Final Disposal Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not attempt to dispose of PF-05089771 tosylate down the drain or in regular
trash.

Chemical and Physical Properties

A summary of the key quantitative data for PF-05089771 tosylate is provided in the table below
for easy reference.
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Property Value

Molecular Formula C1sH12CI2FNs03S2 - C7HsO35[1]
Molecular Weight 672.6 g/mol [1]

CAS Number 1430806-04-4[1]

Appearance Crystalline solid[1]

Solubility DMF: 33 mg/mL, DMSO: 33 mg/mL[1]
ICso for hNav1.7 11 nM[2][3]

Experimental Workflow: Disposal of PF-05089771
Tosylate

The following diagram illustrates the logical workflow for the proper disposal of PF-05089771
tosylate, from initial handling to final disposal.
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Start: Handling PF-05089771 Tosylate

Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)
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Solid Waste Liquid Waste
(e.g., contaminated labware) (e.g., solutions)

Segregate into Labeled
Hazardous Waste Container

Store in Designated Satellite
Accumulation Area

Arrange for Pickup by EHS
or Licensed Contractor

.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of PF-05089771 tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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